2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide
• InChI: InChI=1S/C16H25N3O/c1-13(17)16(20)18-10-15-8-5-9-19(12-15)11-14-6-3-2-4-7-14/h2-4,6-7,13,15H,5,8-12,17H2,1H3,(H,18,20)
• InChI Key: WCCKHYZJOMZFRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCCN(C1)CC2=CC=CC=C2)N

Description

2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide is a chemical compound with the molecular formula C15H23N3O.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide typically involves the reaction of 1-benzylpiperidine with an appropriate amine and a propanamide derivative. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium on carbon (Pd/C) to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product, making it suitable for commercial applications .

Chemical Reactions Analysis

Types of Reactions

2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Substitution reactions can occur with halogens or other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogens, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological targets.

Medicine: Explored for its potential therapeutic effects in treating various conditions.

Industry: Utilized in the production of pharmaceuticals and other chemical products

Mechanism of Action

The mechanism of action of 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide involves its interaction with specific molecular targets, such as receptors or enzymes. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]acetamide
• 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]butyramide
• 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]isopropylamide

Uniqueness

2-amino-N-[(1-benzylpiperidin-3-yl)methyl]propanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. These properties make it a valuable compound for various research and industrial applications .